Cas no 2613381-86-3 (Tert-butyl 3-(piperidin-2-yl)propanoate hydrochloride)

• Product Name: Tert-butyl 3-(piperidin-2-yl)propanoate hydrochloride
• CAS No: 2613381-86-3
• MF: C₁₂H₂₄ClNO₂
• MW: 249.77746295929
• MDL: MFCD33031616
• CID: 5663312
• PubChem ID: 155943338
• Update Time: 2025-06-26

Tert-butyl 3-(piperidin-2-yl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(piperidin-2-yl)propanoate hydrochloride
• tert-butyl 3-(piperidin-2-yl)propanoate hydrochloride
• 2613381-86-3
• EN300-27735999
• Tert-butyl 3-(piperidin-2-yl)propanoate hydrochloride

• MDL： MFCD33031616
• Inchi： 1S/C12H23NO2.ClH/c1-12(2,3)15-11(14)8-7-10-6-4-5-9-13-10;/h10,13H,4-9H2,1-3H3;1H
• InChI Key： RTKOMPJAPJXMPF-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(CCC1CCCCN1)=O

Computed Properties

• Exact Mass: 249.1495567g/mol
• Monoisotopic Mass: 249.1495567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 3-(piperidin-2-yl)propanoate hydrochloride

Professional Introduction to Tert-butyl 3-(piperidin-2-yl)propanoate hydrochloride (CAS No. 2613381-86-3)

Tert-butyl 3-(piperidin-2-yl)propanoate hydrochloride, with the chemical formula corresponding to its CAS number 2613381-86-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound, featuring a tert-butyl group and a piperidin-2-yl moiety, has garnered attention due to its potential applications in the synthesis of bioactive molecules and its role in medicinal chemistry research.

The structure of Tert-butyl 3-(piperidin-2-yl)propanoate hydrochloride incorporates a carboxylate salt form, which enhances its solubility and stability in various solvents. This characteristic makes it a valuable intermediate in the preparation of more complex molecules, particularly in the development of novel therapeutic agents. The piperidin-2-yl group is particularly noteworthy, as it is a common pharmacophore in many drugs known for their interaction with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in the development of small molecules that can modulate neurological and cardiovascular functions. The presence of the piperidine ring in Tert-butyl 3-(piperidin-2-yl)propanoate hydrochloride suggests potential applications in the design of drugs targeting central nervous system disorders. For instance, piperidine derivatives have been explored for their efficacy in treating conditions such as depression, anxiety, and neurodegenerative diseases. The tert-butyl group contributes to the overall stability of the molecule, making it a suitable candidate for further chemical modifications.

The compound's hydrochloride salt form is particularly advantageous in pharmaceutical formulations due to its enhanced bioavailability and improved pharmacokinetic properties. This form ensures that the active moiety is more readily absorbed and distributed throughout the body, leading to more effective therapeutic outcomes. Researchers have leveraged this property to develop prodrugs that release the active compound at targeted sites within the body, thereby increasing treatment efficacy while minimizing side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of Tert-butyl 3-(piperidin-2-yl)propanoate hydrochloride with various biological targets. These studies have highlighted its potential as a scaffold for designing inhibitors of key enzymes involved in metabolic pathways. For example, modifications to the tert-butyl group have been shown to enhance binding affinity to enzymes such as cytochrome P450 monooxygenases, which play crucial roles in drug metabolism.

The synthesis of Tert-butyl 3-(piperidin-2-yl)propanoate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the piperidine ring typically involves nucleophilic substitution reactions or reductive amination techniques, while the tert-butyl ester group is often formed through esterification reactions. These synthetic strategies have been optimized over time to improve yield and purity, making the compound more accessible for research purposes.

In clinical trials and preclinical studies, Tert-butyl 3-(piperidin-2-yl)propanoate hydrochloride has demonstrated promising results in models of inflammation and pain management. Its ability to interact with specific receptors and enzymes suggests that it may serve as a lead compound for developing new treatments for chronic pain conditions. Additionally, its structural features make it a versatile building block for generating libraries of compounds that can be screened for novel therapeutic activities.

The compound's stability under various storage conditions is another critical factor that enhances its utility in pharmaceutical applications. Unlike some other intermediates that degrade rapidly upon exposure to light or moisture, Tert-butyl 3-(piperidin-2-yl)propanoate hydrochloride maintains its integrity over extended periods, ensuring consistent quality for research and development purposes. This stability is attributed to the robust nature of its chemical bonds and the protective effect provided by the hydrochloride salt form.

As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow. The combination of structural features such as the tert-butyl group and piperidine moiety makes it a valuable tool for synthetic chemists seeking to develop innovative therapeutic agents. Furthermore, its favorable pharmacokinetic properties enhance its potential as an active pharmaceutical ingredient (API) in future drug formulations.

In conclusion, Tert-butyl 3-(piperidin-2-yl)propanoate hydrochloride (CAS No. 2613381-86-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes and promising biological activities position it as a key intermediate in drug development efforts aimed at treating neurological disorders, cardiovascular conditions, and other diseases. As research progresses, this compound is expected to play an increasingly important role in shaping the future of medicinal chemistry.